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Abstract
(4Z)-Lachnophyllum lactone, a naturally occurring acetylenic furanone, has garnered

significant interest in agricultural and medicinal research due to its potent phytotoxic and

antifungal properties. Historically, research has been hampered by the limited availability of this

compound from natural sources. This document provides detailed protocols for the gram-scale

synthesis of (4Z)-Lachnophyllum lactone, enabling broader research into its mechanism of

action and potential applications. The synthetic route is based on a recently developed versatile

and scalable methodology employing a key Pd-Cu bimetallic cascade cross-coupling

cyclization reaction.[1][2][3] These protocols are intended to provide researchers with a reliable

method to produce significant quantities of (4Z)-Lachnophyllum lactone for in-depth biological

evaluation.

Introduction
(4Z)-Lachnophyllum lactone is a bioactive metabolite isolated from various plant species,

including those from the Conyza genus.[1][3] It has demonstrated significant allelopathic

activity, inhibiting the growth of parasitic weeds such as Cuscuta campestris, Orobanche minor,

and Phelipanche ramosa.[1][4] Furthermore, it exhibits notable antifungal activity against plant

pathogens like Verticillium dahliae.[1][2] The development of a scalable synthetic route is a
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critical step to facilitate comprehensive studies into its potential as a bioherbicide or a lead

compound for novel antifungal agents. The protocol detailed herein is adapted from the

successful gram-scale synthesis reported by Soriano, G., et al. (2024).[1][3]

Retrosynthetic Analysis and Synthesis Workflow
The synthetic strategy for (4Z)-Lachnophyllum lactone relies on a convergent approach. The

key bond formation is achieved through a palladium-copper catalyzed cross-coupling reaction

followed by a cyclization cascade.

Retrosynthetic Analysis Diagram

(4Z)-Lachnophyllum LactonePd-Cu Bimetallic Cascade
Cross-Coupling CyclizationStarting Materials

Hept-1-yne

Propiolic Acid
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Caption: Retrosynthetic analysis of (4Z)-Lachnophyllum Lactone.

Overall Synthesis Workflow Diagram
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Step 1: Synthesis of (Z)-3-iodopropenoic acid Step 2: Synthesis of Hepta-1,3-diyne

Step 3: Gram-Scale Pd-Cu Catalyzed
Cross-Coupling and Cyclization

Purification by Column Chromatography
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Caption: Workflow for the gram-scale synthesis of (4Z)-Lachnophyllum Lactone.

Detailed Experimental Protocols
The following protocols are designed for the gram-scale synthesis of (4Z)-Lachnophyllum
lactone. All reactions should be performed in a well-ventilated fume hood using appropriate

personal protective equipment.

Step 1: Synthesis of (Z)-3-iodopropenoic acid
This precursor is synthesized from propiolic acid and iodine.

Materials:

Propiolic acid

Potassium iodide (KI)
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Iodine (I₂)

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Prepare a solution of potassium iodide and iodine in water.

Cool the solution in an ice bath and slowly add a solution of propiolic acid and sodium

hydroxide.

Stir the reaction mixture at room temperature until the reaction is complete (monitor by TLC).

Acidify the mixture with hydrochloric acid and extract the product with diethyl ether.

Wash the organic layer with saturated sodium thiosulfate solution and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield (Z)-3-iodopropenoic acid.

Step 2: Synthesis of Hepta-1,3-diyne
This intermediate is prepared from hept-1-yne.

Materials:

Hept-1-yne

n-Butyllithium (n-BuLi)

1,2-Dibromoethane

Liquid ammonia
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Anhydrous tetrahydrofuran (THF)

Procedure:

In a flame-dried, three-necked flask under an inert atmosphere, dissolve hept-1-yne in

anhydrous THF.

Cool the solution to -78 °C and add n-butyllithium dropwise.

Stir the mixture at -78 °C for 1 hour.

In a separate flask, condense liquid ammonia and add 1,2-dibromoethane.

Slowly add the lithium acetylide solution to the liquid ammonia mixture.

Allow the reaction to proceed, then quench carefully with water.

Extract the product with a nonpolar solvent and purify by distillation to obtain hepta-1,3-

diyne.

Step 3: Gram-Scale Pd-Cu Catalyzed Cross-Coupling
and Cyclization
This is the key step in the synthesis of (4Z)-Lachnophyllum lactone.

Materials:

(Z)-3-iodopropenoic acid (from Step 1)

Hepta-1,3-diyne (from Step 2)

Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂)

Copper(I) iodide (CuI)

Triethylamine (Et₃N)

Acetonitrile (CH₃CN)
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Silica gel for column chromatography

Hexane and Ethyl acetate for elution

Procedure:

To a solution of (Z)-3-iodopropenoic acid in acetonitrile, add triethylamine.

To this mixture, add bis(triphenylphosphine)palladium(II) dichloride and copper(I) iodide.

Add hepta-1,3-diyne to the reaction mixture.

Stir the reaction at a slightly elevated temperature (e.g., 40 °C) overnight, monitoring the

progress by TLC.

Upon completion, concentrate the reaction mixture under reduced pressure.

Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl

acetate gradient to yield pure (4Z)-Lachnophyllum lactone.

Quantitative Data
The following tables summarize the quantitative data associated with the synthesis and

biological activity of (4Z)-Lachnophyllum lactone and its analogs.

Table 1: Reaction Yields for the Gram-Scale Synthesis of
(4Z)-Lachnophyllum Lactone
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Step Starting Material Product Typical Yield (%)

1. Synthesis of (Z)-3-

iodopropenoic acid
Propiolic acid

(Z)-3-iodopropenoic

acid
75-85

2. Synthesis of Hepta-

1,3-diyne
Hept-1-yne Hepta-1,3-diyne 60-70

3. Pd-Cu Catalyzed

Cross-Coupling and

Cyclization

(Z)-3-iodopropenoic

acid & Hepta-1,3-

diyne

(4Z)-Lachnophyllum

Lactone
40-50

Overall Yield
Propiolic acid & Hept-

1-yne

(4Z)-Lachnophyllum

Lactone
18-30

Note: Yields are approximate and may vary based on reaction scale and purification efficiency.

Table 2: Phytotoxic Activity of (4Z)-Lachnophyllum
Lactone and Analogs
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Compound Target Species Activity Metric Value Reference

(4Z)-

Lachnophyllum

Lactone

Cuscuta

campestris
IC₅₀ 24.8 µg/mL [4]

(4Z)-

Lachnophyllum

Lactone

Cuscuta

campestris
% Inhibition ~85% at 0.3 mM [1]

(4Z)-

Lachnophyllum

Lactone

Orobanche minor % Inhibition >70% at 0.3 mM [1]

(4Z)-

Lachnophyllum

Lactone

Phelipanche

ramosa
% Inhibition >40% at 0.3 mM [1]

(4E)-

Lachnophyllum

Lactone

Various -
Generally similar

to (4Z) isomer
[1][2]

(4Z,8Z)-

Matricaria

Lactone

Various -

Also shows

significant

inhibition

[1][2]

Table 3: Antifungal Activity of (4Z)-Lachnophyllum
Lactone

Compound
Fungal
Pathogen

Activity Metric Value Reference

(4Z)-

Lachnophyllum

Lactone

Verticillium

dahliae

% Mycelial

Growth

Reduction

Significant at 1

mM
[1][2]

Proposed Mechanism of Action

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.mdpi.com/2077-0472/12/6/790
https://pubmed.ncbi.nlm.nih.gov/38390707/
https://pubmed.ncbi.nlm.nih.gov/38390707/
https://pubmed.ncbi.nlm.nih.gov/38390707/
https://pubmed.ncbi.nlm.nih.gov/38390707/
https://figshare.com/collections/_4_i_Z_i_Lachnophyllum_Lactone_a_Metabolite_with_Phytotoxic_and_Antifungal_Activity_against_Pests_Affecting_Mediterranean_Agriculture_A_New_Versatile_and_Easy_Scalable_Parallel_Synthesis/7088400
https://pubmed.ncbi.nlm.nih.gov/38390707/
https://figshare.com/collections/_4_i_Z_i_Lachnophyllum_Lactone_a_Metabolite_with_Phytotoxic_and_Antifungal_Activity_against_Pests_Affecting_Mediterranean_Agriculture_A_New_Versatile_and_Easy_Scalable_Parallel_Synthesis/7088400
https://www.benchchem.com/product/b157399?utm_src=pdf-body
https://www.benchchem.com/product/b157399?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/38390707/
https://figshare.com/collections/_4_i_Z_i_Lachnophyllum_Lactone_a_Metabolite_with_Phytotoxic_and_Antifungal_Activity_against_Pests_Affecting_Mediterranean_Agriculture_A_New_Versatile_and_Easy_Scalable_Parallel_Synthesis/7088400
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The biological activity of (4Z)-Lachnophyllum lactone is thought to be associated with the

presence of an α,β-unsaturated carbonyl group (a Michael acceptor). This functional group can

react with nucleophiles, such as the thiol groups of cysteine residues in proteins, leading to

enzyme inhibition and disruption of cellular processes.

Proposed General Mechanism of Action Diagram

(4Z)-Lachnophyllum Lactone
(α,β-unsaturated carbonyl)

Michael Addition

Target Protein
(e.g., with Cysteine residue)

Covalent Adduct Formation

Enzyme Inhibition / Protein Dysfunction

Disruption of Cellular Pathways

Phytotoxic / Antifungal Effect

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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